![molecular formula C13H23NO2S B4966119 8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid](/img/structure/B4966119.png)
8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid, also known as TAC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. TAC belongs to the class of spirocyclic compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammation and cell growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation. It has also been shown to inhibit the activity of protein kinase B (AKT), which is involved in cell growth and survival.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and inhibit the growth of cancer cells. This compound has also been shown to have antibacterial properties and may be effective against certain types of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of 8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid is that it is relatively easy to synthesize in a laboratory setting. It has also been shown to have a number of potential therapeutic applications. However, one limitation of this compound is that its mechanism of action is not fully understood. Further research is needed to fully understand how this compound works and its potential therapeutic applications.
Future Directions
There are a number of future directions for research on 8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid. One area of research is to further understand its mechanism of action. This could lead to the development of more effective therapeutic applications. Another area of research is to study the potential use of this compound in combination with other drugs or therapies. This could lead to the development of more effective treatment options for a variety of conditions. Finally, further research is needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid involves the reaction of tert-butyl 2-mercaptoacetate with 2-azetidinone in the presence of a base. The resulting product is then treated with an acid to obtain this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid has shown promising results in scientific research as a potential therapeutic agent. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been studied for its potential use in the treatment of bacterial infections.
properties
IUPAC Name |
8-tert-butyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO2S/c1-12(2,3)9-4-6-13(7-5-9)14-10(8-17-13)11(15)16/h9-10,14H,4-8H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWANRZGMMIQEEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2(CC1)NC(CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.